Cas no 64577-25-9 (HYDROCINNAMIC ACID(1-13C, 99%))

HYDROCINNAMIC ACID(1-13C, 99%) structure

64577-25-9 structure

Product Name:HYDROCINNAMIC ACID(1-13C, 99%)

CAS No:64577-25-9

MF:C₉H₁₀O₂

MW:151.167157649994

CID:5466703

Update Time:2023-08-22

HYDROCINNAMIC ACID(1-13C, 99%) Chemical and Physical Properties

Names and Identifiers

- HYDROCINNAMIC ACID(1-13C, 99%)
- 3-Phenylpropanoic-1-13C acid
- Inchi： 1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)/i9+1
- InChI Key： XMIIGOLPHOKFCH-QBZHADDCSA-N
- SMILES： C1=CC(CC[13C](=O)O)=CC=C1

HYDROCINNAMIC ACID(1-13C, 99%) Production Method

Production Method 1

36098-65-4

1111-72-4

64577-25-9

2417951-50-7

Reaction Conditions

1.1R:18-Crown-6, S:DMF, 48 h, 135°C, 1 atm
1.2R:HCl, S:H2O, acidify

Reference

: Direct reversible decarboxylation from stable organic acids in dimethylformamide solution

By Kong, Duanyang et al, Science (Washington, 2020, 369(6503), 557-561

Production Method 2

3277-89-2

1111-72-4

64577-25-9

Reaction Conditions

1.1S:Et2O, rt → 0°C; 1 h, 0°C → rt

Reference

: Fragment Couplings via CO2 Extrusion-Recombination: Expansion of a Classic Bond-Forming Strategy via Metallaphotoredox

By Le, Chi "Chip" and MacMillan, David W. C., Journal of the American Chemical Society, 2015, 137(37), 11938-11941

Production Method 3

25909-68-6

64577-25-9

Reaction Conditions

1.1S:DMSO
1.2R:NaOH, S:H2O
1.3R:HCl

Reference

: Synthesis and acidity constants of 13CO2H-labeled mono and dipyrrole carboxylic acids. pKa from 13C-NMR

By Holmes, Darren L. and Lightner, David A., Tetrahedron, 1995, 51(6), 1607-22

Production Method 4

145177-16-8

64577-25-9

Reaction Conditions

1.1R:KOH, S:H2O

Reference

: Organic photochemistry. 91. Photoinduced methyl migrations of methylindenes in the gas phase

By Duguid, Robert J. and Morrison, Harry, Journal of the American Chemical Society, 1991, 113(9), 3519-25

Production Method 5

1111-72-4

64577-25-9

23102-86-5

260429-91-2

Reaction Conditions

1.1R:NaOBu-t, R:t-BuOH, R:S:NMP, 24 h, 25°C, 1 atm

Reference

: Visible-light-driven anti-Markovnikov hydrocarboxylation of acrylates and styrenes with CO2

By Huang, He et al, CCS Chemistry, 2021, 3(6), 1746-1756

Production Method 6

36098-65-4

1111-72-4

64577-25-9

2417951-50-7

Reaction Conditions

1.1R:18-Crown-6, S:DMF, 48 h, 135°C, 1 atm
1.2R:HCl, S:H2O, acidify

Reference

: Direct reversible decarboxylation from stable organic acids in solution

By Kong, Duanyang et al, ChemRxiv, 2020, From ChemRxiv, 1-11

Production Method 7

1072315-89-9

645-45-4

64577-25-9

Reaction Conditions

1.1C:(o-MeC6H4)3P, C:Pd2(dba)3, S:PhMe
1.2R:4-DMAP, C:12107-56-1, C:131274-22-1, S:NMP, 5 min, 75°C; overnight, 75°C
1.3R:H2O, 2 h, 75°C

Reference

: Palladium-Catalyzed Carbon Isotope Exchange on Aliphatic and Benzoic Acid Chlorides

By Gauthier, Donald R. et al, Journal of the American Chemical Society, 2018, 140(46), 15596-15600

Production Method 8

1111-72-4

64577-25-9

Reaction Conditions

1.1R:Mg, S:Et2O
1.2
1.3R:HCl, S:H2O

Reference

: Synthesis of 1-13C-1-indanone and 2-13C-1,2,3,4-tetrahydroquinoline

By Pickering, R. E. et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1985, 22(8), 837-42